Cas no 2171176-51-3 ((2S)-2-amino-3,3,3-trifluoropropane-1-thiol)

• Product Name: (2S)-2-amino-3,3,3-trifluoropropane-1-thiol
• CAS No: 2171176-51-3
• MF: C₃H₆F₃NS
• MW: 145.146649837494
• CID: 6079813
• PubChem ID: 165845295
• Update Time: 2025-10-24

(2S)-2-amino-3,3,3-trifluoropropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3,3,3-trifluoropropane-1-thiol
• EN300-1642825
• 2171176-51-3

• Inchi： 1S/C3H6F3NS/c4-3(5,6)2(7)1-8/h2,8H,1,7H2/t2-/m1/s1
• InChI Key： RCDHQQGFKKWMLY-UWTATZPHSA-N
• SMILES： SC[C@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 145.01730486g/mol
• Monoisotopic Mass: 145.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27Ų

Additional information on (2S)-2-amino-3,3,3-trifluoropropane-1-thiol

Exploring the Unique Properties and Applications of (2S)-2-amino-3,3,3-trifluoropropane-1-thiol (CAS No. 2171176-51-3)

The compound (2S)-2-amino-3,3,3-trifluoropropane-1-thiol (CAS No. 2171176-51-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This chiral molecule, characterized by its trifluoromethyl group and thiol functionality, offers a versatile platform for synthetic chemists and researchers exploring novel bioactive compounds. Its stereospecific configuration at the 2-position further enhances its value in asymmetric synthesis and drug development.

One of the most compelling aspects of (2S)-2-amino-3,3,3-trifluoropropane-1-thiol is its role in the design of fluorinated building blocks. Fluorine incorporation into organic molecules often improves metabolic stability, bioavailability, and binding affinity—key factors driving the demand for fluorinated pharmaceuticals. Researchers are actively investigating this compound as a precursor for peptide mimetics and enzyme inhibitors, aligning with the growing trend of precision medicine and targeted therapies.

In agrochemical applications, the thiol group of 2171176-51-3 enables conjugation with other functional moieties, making it a candidate for developing crop protection agents. The trifluoromethyl group’s lipophilicity can enhance membrane permeability, a desirable trait for systemic pesticides. This aligns with the global push for sustainable agriculture and reduced environmental impact, as fluorinated compounds often require lower application rates.

From a synthetic chemistry perspective, the chiral purity of (2S)-2-amino-3,3,3-trifluoropropane-1-thiol is critical. Recent advances in asymmetric catalysis and enantioselective synthesis have made this compound more accessible, addressing the demand for high-quality chiral intermediates. Laboratories focusing on medicinal chemistry optimization frequently search for such molecules to streamline drug discovery workflows.

The compound’s stability under various conditions also makes it suitable for material science innovations. For instance, its incorporation into polymers could yield high-performance materials with enhanced thermal or chemical resistance. This intersects with the rising interest in smart materials and advanced coatings, particularly in electronics and aerospace industries.

As the scientific community continues to explore 2171176-51-3, questions about its scalable synthesis, derivatization potential, and toxicity profile remain hot topics. Online searches often revolve around its supplier availability, handling precautions, and benchmark pricing, reflecting its commercial relevance. Regulatory compliance, especially concerning green chemistry principles, further drives discussions around this compound.

In summary, (2S)-2-amino-3,3,3-trifluoropropane-1-thiol exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its applications span life sciences and industrial chemistry, making it a focal point for innovation. With ongoing research into its properties and derivatives, this compound is poised to play a pivotal role in addressing contemporary challenges in health, agriculture, and technology.